Cas no 1216987-30-2 (4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride)

4-Cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride is a chemically synthesized small molecule featuring a benzothiazole core with a cyano-substituted benzamide moiety. Its structural design incorporates a dimethylaminoethyl side chain, enhancing solubility and potential biological interactions. The hydrochloride salt form improves stability and handling properties. This compound is of interest in medicinal chemistry research due to its potential as a kinase inhibitor or receptor modulator, given the benzothiazole scaffold's prevalence in bioactive molecules. The methoxy and cyano groups contribute to electronic modulation, potentially influencing binding affinity and selectivity. Suitable for preclinical studies, it offers a well-defined structure for structure-activity relationship investigations.

4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride structure

1216987-30-2 structure

Product Name:4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride

CAS No:1216987-30-2

MF:C₂₀H₂₁ClN₄O₂S

MW:416.924341917038

CID:5508718

Update Time:2025-06-12

4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

- Benzamide, 4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-2-benzothiazolyl)-, hydrochloride (1:1)
- 4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride
- Inchi： 1S/C20H20N4O2S.ClH/c1-23(2)10-11-24(19(25)15-6-4-14(13-21)5-7-15)20-22-17-12-16(26-3)8-9-18(17)27-20;/h4-9,12H,10-11H2,1-3H3;1H
- InChI Key： AOZDVYWSINCRJP-UHFFFAOYSA-N
- SMILES： N(C1SC2=CC=C(OC)C=C2N=1)(CCN(C)C)C(C1C=CC(C#N)=CC=1)=O.Cl

4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2018-1937-2μmol	4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride	1216987-30-2	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F2018-1937-5μmol	4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride	1216987-30-2	90%+	5μl	$63.0	2023-05-17
Life Chemicals	F2018-1937-10μmol	4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride	1216987-30-2	90%+	10μl	$69.0	2023-05-17
Life Chemicals	F2018-1937-20μmol	4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride	1216987-30-2	90%+	20μl	$79.0	2023-05-17
Life Chemicals	F2018-1937-1mg	4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride	1216987-30-2	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F2018-1937-2mg	4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride	1216987-30-2	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F2018-1937-3mg	4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride	1216987-30-2	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F2018-1937-4mg	4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride	1216987-30-2	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F2018-1937-5mg	4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride	1216987-30-2	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F2018-1937-10mg	4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride	1216987-30-2	90%+	10mg	$79.0	2023-05-17

4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride Related Literature

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Additional information on 4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride

Comprehensive Overview of 4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1216987-30-2)

4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride (CAS No. 1216987-30-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its abbreviated name, belongs to the class of benzothiazole derivatives, which are known for their diverse biological activities. The presence of a cyano group and a dimethylaminoethyl moiety in its structure enhances its potential as a key intermediate in drug discovery and development.

The compound's unique structure, featuring a 5-methoxy-1,3-benzothiazol-2-yl core, makes it a subject of interest for researchers exploring kinase inhibitors and receptor modulators. Recent studies have highlighted its potential in targeting specific enzymatic pathways, which aligns with the growing demand for precision medicine and personalized therapeutics. As the pharmaceutical industry shifts toward targeted drug design, compounds like 4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride are becoming increasingly valuable.

One of the most frequently asked questions about this compound is its solubility and stability under various conditions. Researchers have noted that its hydrochloride salt form improves solubility in aqueous solutions, making it more suitable for in vitro and in vivo studies. This property is particularly relevant for laboratories focusing on high-throughput screening and drug formulation. Additionally, its stability at room temperature ensures ease of handling and storage, which is a critical factor for industrial-scale production.

Another area of interest is the compound's potential role in neuropharmacology. The dimethylaminoethyl group is a common feature in molecules that interact with central nervous system (CNS) targets, such as neurotransmitter receptors and ion channels. This has led to speculation about its applicability in developing treatments for neurodegenerative diseases or mood disorders, topics that are currently trending in medical research. However, further studies are needed to validate these hypotheses.

From a synthetic chemistry perspective, the preparation of 4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride involves multi-step reactions, including amide coupling and benzothiazole ring formation. These processes are often optimized for yield and purity, as impurities can significantly affect the compound's performance in biological assays. The use of advanced chromatographic techniques for purification ensures that the final product meets the stringent requirements of pharmaceutical-grade materials.

In the context of green chemistry, researchers are also exploring eco-friendly synthetic routes for this compound. The demand for sustainable synthesis methods has grown, driven by environmental concerns and regulatory pressures. Innovations such as catalyst-free reactions and solvent-free conditions are being investigated to reduce the environmental footprint of producing 4-cyano-N-[2-(dimethylamino)ethyl]-N-(5-methoxy-1,3-benzothiazol-2-yl)benzamide hydrochloride.

Finally, the compound's CAS No. 1216987-30-2 serves as a unique identifier in global chemical databases, facilitating its traceability in patent literature and regulatory submissions. This is particularly important for companies engaged in intellectual property protection and drug commercialization. As the landscape of small-molecule therapeutics evolves, compounds like this will continue to play a pivotal role in advancing medical science and biotechnology.